N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H12N2O3S/c20-17(16-6-3-7-23-16)18-10-12-9-15(22-19-12)14-8-11-4-1-2-5-13(11)21-14/h1-9H,10H2,(H,18,20)
• InChI Key: FAJAJXCWCYFCRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC(=NO3)CNC(=O)C4=CC=CS4
• Molecular Formula: C17H12N2O3S
• Molecular Weight: 324.4 g/mol

Description

N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)thiophene-2-carboxamide, also known as BmT, is a compound that has gained attention in recent years due to its potential applications in scientific research. BmT is a small molecule that has been synthesized in the laboratory and has shown promising results in various studies.

Scientific Research Applications

Antibacterial Activity

Furan derivatives, including benzofuran-based compounds, have gained attention due to their antimicrobial properties. Researchers have explored their potential as novel antibacterial agents. The furan nucleus plays a crucial role in the design of effective drugs. . Further investigations into the specific antibacterial mechanisms and spectrum of activity for this compound are warranted.

Anticancer Potential

Substituted benzofurans have demonstrated significant anticancer activity. . Understanding the molecular pathways involved and optimizing the compound’s structure could lead to promising therapeutic strategies.

Cardiovascular Applications

Furans have been studied for their cardiovascular effects, including antihypertensive and anti-aging properties. While our compound’s cardiovascular activity remains speculative, its structural features may offer insights into novel therapeutic approaches.